4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide

• Molecular Formula: C17H18BrNO4
• Molecular Weight: 380.2 g/mol
• IUPAC Name: 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C17H18BrNO4/c1-4-23-13-8-6-5-7-12(13)19-17(20)11-9-14(21-2)16(18)15(10-11)22-3/h5-10H,4H2,1-3H3,(H,19,20)
• InChI Key: MBMAMEYWXMSLBD-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=C(C(=C2)OC)Br)OC

Description

4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of 3,5-dimethoxybenzamide and has a bromine atom attached to it, which makes it a unique molecule with distinct properties.

Scientific Research Applications

4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide has several potential applications in scientific research. One of the most promising applications is its use as a fluorescent probe for detecting protein-ligand interactions. This compound has been shown to bind to proteins and emit fluorescence upon excitation, making it a useful tool for studying protein-ligand interactions.
Another potential application of this compound is in the development of new drugs for the treatment of various diseases. Recent studies have shown that 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide has anti-inflammatory and anti-cancer properties, which make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide is not well understood. However, studies have shown that this compound binds to proteins and modulates their activity, which may be responsible for its anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide has several biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which makes it a promising candidate for the treatment of inflammatory diseases. Additionally, this compound has been shown to induce apoptosis in cancer cells, which makes it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide in lab experiments is its fluorescent properties, which make it a useful tool for studying protein-ligand interactions. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide. One potential direction is the development of new drugs based on this compound for the treatment of inflammatory diseases and cancer. Another potential direction is the further study of the mechanism of action of this compound to better understand its effects on proteins and cells. Additionally, the development of new synthetic methods for this compound may also be an area of future research.

Synthesis Methods

The synthesis of 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide involves the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form 3,5-dimethoxybenzoyl chloride. This intermediate is then reacted with 2-ethoxyaniline to obtain 4-ethoxy-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide. Finally, this compound is brominated using N-bromosuccinimide to yield 4-bromo-N-(2-ethoxyphenyl)-3,5-dimethoxybenzamide.